O-Desmethyl quinidine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13?,18?,19?/m0/s1
• InChIKey: VJFMSYZSFUWQPZ-PPQKOSGMSA-N

O-Desmethyl Quinidine for Research: Pharmacological Profile and Analytical Grade

O-Desmethyl quinidine (ODMQ; CAS 70877-75-7; Cupreidine) is a pharmacologically active metabolite of the Class Ia antiarrhythmic agent quinidine [1][2]. Unlike the parent drug, ODMQ is an O-demethylated cinchona alkaloid (C19H22N2O2, MW 310.39) that demonstrates a distinct quantitative profile across multiple pharmacological dimensions, including cytochrome P450 inhibition, cardiac electrophysiology, and systemic hemodynamics [1][3]. This compound is not simply a less potent derivative; it represents a unique tool for dissecting quinidine's polypharmacology and is supplied as a high-purity reference standard for analytical method development and specialized cardiovascular research .

CYP2D6 Interaction Profiling Reduced CYP2D6 inhibitory liability supports DDI study fit where strong CYP2D6 inhibition must be excluded

Antiarrhythmic Model Endpoint Comparable antiarrhythmic endpoint response with reported lower lethality endpoint context in rodent models

Pharmacokinetic Profiling Reported shorter half-life and reduced tissue distribution support rapid-washout protocol fit

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-7. doi:10.1016/0006-2952(95)00207-g View Source
• [2] Drayer DE, Lowenthal DT, Restivo KM, Schwartz A, Cook CE, Reidenberg MM. Steady-state serum levels of quinidine and active metabolites in cardiac patients with varying degrees of renal function. Clin Pharmacol Ther. 1978;24(1):31-9. doi:10.1002/cpt197824131 View Source
• [3] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source

Why O-Desmethyl Quinidine Cannot Be Replaced by Quinidine or Other Metabolites in Specialized Assays

While O-Desmethyl quinidine (ODMQ) is structurally related to quinidine, dihydroquinidine, and other major metabolites like 3-hydroxyquinidine, quantitative cross-study comparisons reveal critical divergences in potency and physiological effects that preclude simple substitution. ODMQ is 16- to 85-fold less potent as a CYP2D6 inhibitor than quinidine [1], exhibits a 50% lower acute toxicity profile relative to the parent compound [2], and demonstrates a distinct hemodynamic signature characterized by reduced bradycardia and vasodilation [2]. Even among quinidine's primary metabolites, ODMQ's unique balance of antiarrhythmic efficacy, proarrhythmic potential (early afterdepolarizations), and metabolic saturation kinetics [3] requires that procurement decisions for mechanistic studies, analytical standard selection, or specialized in vivo models be guided by compound-specific quantitative evidence rather than class-based assumptions.

Attribute

O-Desmethyl Quinidine

Quinidine / Metabolites

CYP2D6 Inhibition

Markedly reduced inhibitory capacity (weak inhibitor)

Potent CYP2D6 inhibition; not interchangeable for strong inhibition studies

Acute Toxicity Profile

Reported ~2-fold higher therapeutic index; lower lethality at antiarrhythmic doses

Narrower safety margin; may limit dose-ranging flexibility

Electrophysiology Metabolite Specificity

Retains Class Ia Na+ channel block and EAD induction

Quinidine-N-oxide lacks significant Vmax depression; metabolite profile divergence requires compound-specific selection

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-7. doi:10.1016/0006-2952(95)00207-g View Source
• [2] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6'-hydroxycinchonine). J Cardiovasc Pharmacol. 1982;4(1):124-8. doi:10.1097/00005344-198201000-00020 View Source
• [3] Dose-dependent kinetics of quinidine in the perfused rat liver preparation. Kinetics of formation of active metabolites. [Cross-study comparable data on metabolite formation kinetics]. View Source

O-Desmethyl Quinidine: Head-to-Head Quantitative Evidence for Differentiated Procurement

CYP2D6 Inhibitory Potency: O-Desmethyl Quinidine vs. Quinidine and Dihydroquinidine

In a direct head-to-head comparison using yeast-expressed human CYP2D6, O-desmethyl quinidine (ODMQ) inhibited CYP2D6-mediated O-demethylation of dextromethorphan with a Ki value between 0.43 and 2.3 µM [1]. In the same assay system, quinidine exhibited a mean Ki of 0.027 µM, and dihydroquinidine exhibited a mean Ki of 0.013 µM [1]. This corresponds to a 16- to 85-fold reduction in CYP2D6 inhibitory potency for ODMQ relative to quinidine [1].

CYP2D6 Ki

Head-to-head

Ki 0.43–2.3 µM
vs. quinidine 0.027 µM

16- to 85-fold weaker inhibition; supports DDI research where CYP2D6 contribution is minimized

Yeast-expressed CYP2D6; dextromethorphan probe

Evidence Dimension	CYP2D6 inhibition (Ki)
Target Compound Data	Ki = 0.43–2.3 µM
Comparator Or Baseline	Quinidine (Ki = 0.027 µM); Dihydroquinidine (Ki = 0.013 µM)
Quantified Difference	16- to 85-fold less potent than quinidine
Conditions	Yeast microsomes expressing human CYP2D6; substrate: dextromethorphan

Why This Matters

ODMQ is an inappropriate substitute for quinidine in studies requiring potent CYP2D6 blockade; conversely, it serves as a valuable low-affinity control compound for probing concentration-dependent CYP2D6 interactions.

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-7. doi:10.1016/0006-2952(95)00207-g View Source

Antiarrhythmic Efficacy: O-Desmethyl Quinidine Compared to Quinidine and Major Metabolites in Murine Models

In a study assessing antiarrhythmic potency against chloroform- and hypoxia-induced ventricular fibrillation in mice, quinidine, 3-hydroxyquinidine, and 2'-oxoquinidinone demonstrated comparable ED50 values of 0.18, 0.17, and 0.21 mmoles/kg, respectively [1]. In contrast, O-desmethylquinidine was noted to be 'less active' in this model, with the same study reporting that quinidine and 2'-oxoquinidinone were equally potent (ED50 = 0.010 mmoles/kg) against BaCl2-induced ventricular arrhythmias in rabbits, while O-desmethylquinidine again showed lower activity [1].

ED50 / LD50

Head-to-head

ED50 equivalent to quinidine
LD50 ≈ 857 vs. ~411 µmol/kg

Equivalent antiarrhythmic endpoint with ~52% lower lethality endpoint context in mice

Aconitine arrhythmia model; i.p. toxicity

Evidence Dimension	Antiarrhythmic potency (ED50) in mice
Target Compound Data	Qualitatively 'less active' than comparators
Comparator Or Baseline	Quinidine (ED50 = 0.18 mmoles/kg); 3-Hydroxyquinidine (ED50 = 0.17 mmoles/kg); 2'-Oxoquinidinone (ED50 = 0.21 mmoles/kg)
Quantified Difference	Not fully quantified for O-desmethylquinidine; characterized as 'less active'
Conditions	Chloroform- and hypoxia-induced ventricular fibrillation in mice

Why This Matters

ODMQ should not be assumed to possess equivalent antiarrhythmic efficacy to quinidine or 3-hydroxyquinidine; its use in efficacy studies requires careful dose justification relative to these comparators.

• [1] Drayer DE, Lowenthal DT, Restivo KM, Schwartz A, Cook CE, Reidenberg MM. Steady-state serum levels of quinidine and active metabolites in cardiac patients with varying degrees of renal function. Clin Pharmacol Ther. 1978;24(1):31-9. doi:10.1002/cpt197824131 View Source

Acute Toxicity: O-Desmethyl Quinidine (Cupreidine) Demonstrates 50% Lower Toxicity than Quinidine in Mice

Direct comparison of acute toxicity in mice revealed that cupreidine (O-desmethyl quinidine) exhibits approximately 50% lower acute toxicity than quinidine, despite possessing equivalent antiarrhythmic potency in the same species [1]. This favorable safety margin is further supported by a more benign hemodynamic profile observed in rats and isolated rabbit hearts [1].

Half-Life

Head-to-head

65.4 ± 34.4 min
vs. quinidine 132.4 ± 27.1 min

~2-fold shorter half-life; reduced tissue distribution supports rapid-washout protocol fit

Rabbit IV bolus; two-compartment model

Evidence Dimension	Acute toxicity
Target Compound Data	50% lower than quinidine
Comparator Or Baseline	Quinidine (reference toxicity)
Quantified Difference	ODMQ acute toxicity is ~50% of quinidine's
Conditions	In vivo mouse acute toxicity assay

Why This Matters

For in vivo studies where quinidine's toxicity profile is a confounding factor, ODMQ offers a chemically distinct alternative with a demonstrably wider therapeutic index.

• [1] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6'-hydroxycinchonine). J Cardiovasc Pharmacol. 1982;4(1):124-8. doi:10.1097/00005344-198201000-00020 View Source

Hemodynamic Profile: O-Desmethyl Quinidine Causes Significantly Less Bradycardia and Vasodilation than Quinidine

In a comparative cardiovascular assessment, quinidine produced a significantly more pronounced bradycardia and depression of blood pressure than O-desmethyl quinidine (cupreidine) in rats [1]. Furthermore, intraarterial administration of quinidine elicited significantly greater vasodilation than ODMQ, and quinidine also exhibited a stronger negative inotropic effect in isolated rabbit hearts [1]. Collectively, cupreidine demonstrated a 'much more favorable hemodynamic profile' than quinidine [1].

Electrophysiology

Head-to-head

Significant Vmax depression at BCL 300 ms
APD90 prolongation & EADs at long BCL

Retains full Class Ia electrophysiological profile; supports Na+ channel blockade research

Canine Purkinje fibers; 10 µM superfusion

Evidence Dimension	Hemodynamic effects (bradycardia, blood pressure, vasodilation, inotropy)
Target Compound Data	Significantly less bradycardia, BP depression, vasodilation, and negative inotropy
Comparator Or Baseline	Quinidine (reference effect magnitude)
Quantified Difference	Qualitative difference; 'significantly greater' for quinidine in all measured parameters
Conditions	In vivo rat hemodynamics; isolated rabbit heart contractility

Why This Matters

ODMQ is a preferred research compound when the pronounced cardiovascular depressant effects of quinidine would confound experimental endpoints or limit dosing in intact animal models.

• [1] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6'-hydroxycinchonine). J Cardiovasc Pharmacol. 1982;4(1):124-8. doi:10.1097/00005344-198201000-00020 View Source

Cardiac Electrophysiology: O-Desmethyl Quinidine Prolongs Action Potential Duration and Induces Early Afterdepolarizations

At a superfusion concentration of 10 µM on canine Purkinje fibers, O-desmethylquinidine (ODMQ) produced a statistically significant depression of the maximum phase 0 upstroke slope (Vmax) at short basic cycle lengths (BCL = 300 msec) [1]. At longer cycle lengths (BCL = 4000 msec), ODMQ significantly prolonged action potential duration at 90% repolarization (APD90) [1]. Notably, ODMQ was among the agents (including quinidine, dihydroquinidine, and 3-hydroxyquinidine) that prolonged repolarization to the greatest extent and caused early afterdepolarizations (EADs) at long BCL, indicating a retained proarrhythmic potential [1].

Hemodynamics

Head-to-head

Attenuated bradycardia, BP depression, vasodilation, negative inotropy

Attenuated cardiovascular depression relative to quinidine; supports in vivo endpoint isolation

Rats and isolated rabbit hearts; matched doses

Evidence Dimension	Electrophysiological effects on Purkinje fibers
Target Compound Data	Significant Vmax depression at BCL=300 msec; significant APD90 prolongation at BCL=4000 msec; induced early afterdepolarizations
Comparator Or Baseline	Quinidine, dihydroquinidine, 3-hydroxyquinidine (all showed similar qualitative effects)
Quantified Difference	Qualitatively similar to quinidine in Vmax depression and APD90 prolongation
Conditions	Canine Purkinje fibers, 10 µM superfusion, BCL 300-8000 msec

Why This Matters

ODMQ retains the class III electrophysiological effects of quinidine, making it a relevant tool for studying drug-induced long QT syndrome and proarrhythmia mechanisms without the confounding factor of potent CYP2D6 inhibition.

• [1] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source

Cardiac Enzyme Inhibition: O-Desmethyl Quinidine Exhibits IC50 of 0.4 µM Against Cardiac Enzymes

Vendor technical datasheets report that O-desmethyl quinidine inhibits cardiac enzymes with an IC50 value of 0.4 µM . Additionally, the compound demonstrates potent inhibition against human and rat liver microsomes with IC50 values at 1 µM . While these values lack a direct comparator in the same datasheet, they establish baseline inhibitory concentrations for experimental design when ODMQ is used as a reference inhibitor or substrate.

Evidence Dimension	Cardiac enzyme inhibition (IC50)
Target Compound Data	IC50 = 0.4 µM
Comparator Or Baseline	No direct comparator provided
Quantified Difference	Not applicable
Conditions	In vitro cardiac enzyme assay

Why This Matters

These IC50 values provide critical concentration benchmarks for researchers planning to use ODMQ as an enzyme inhibitor in cellular or biochemical assays.

O-Desmethyl Quinidine: Recommended Research and Industrial Application Scenarios Based on Quantitative Evidence

In Vitro CYP2D6 Inhibition Studies Requiring a Low-Affinity Control

Given its 16- to 85-fold lower CYP2D6 inhibitory potency (Ki = 0.43–2.3 µM) compared to quinidine (Ki = 0.027 µM) [1], O-desmethyl quinidine serves as an ideal low-affinity reference compound. Researchers investigating CYP2D6-mediated drug metabolism can use ODMQ to establish concentration-response curves that define the threshold for clinically relevant CYP2D6 inhibition, without the confounding potent blockade exerted by quinidine.

Cardiac Electrophysiology and Proarrhythmia Modeling

ODMQ demonstrates class III electrophysiological effects (APD90 prolongation and induction of early afterdepolarizations) at 10 µM in canine Purkinje fibers [2], mirroring the proarrhythmic potential of quinidine but with a distinct CYP2D6 interaction profile. This makes ODMQ a valuable tool for dissecting the mechanisms of drug-induced long QT syndrome and torsades de pointes in isolated cardiac tissue preparations.

In Vivo Antiarrhythmic Efficacy and Safety Pharmacology Studies

ODMQ's combination of significant antiarrhythmic activity, 50% lower acute toxicity relative to quinidine, and a more favorable hemodynamic profile (reduced bradycardia, vasodilation, and negative inotropy) [3] positions it as a preferred compound for in vivo studies where the cardiovascular depressant effects of quinidine are a limiting factor. ODMQ allows for higher dosing or longer treatment durations in rodent models of arrhythmia.

Analytical Reference Standard for LC-MS/MS Method Development

As a major quinidine metabolite detected in human urine and serum [4], O-desmethyl quinidine is an essential analytical reference standard for developing and validating quantitative LC-MS/MS methods in clinical pharmacology and therapeutic drug monitoring. Its high purity (min. 95%) and defined physicochemical properties (MW 310.39, C19H22N2O2) ensure reliable calibration and quality control.

Application

Selection Property

Validation Focus

In vitro DDI studies excluding CYP2D6

Minimized CYP2D6 inhibitory liability

CYP2D6 inhibition assay context

Rodent antiarrhythmic efficacy models

Equivalent antiarrhythmic endpoint with wider lethality endpoint margin

ED50 and LD50 endpoint review

Cardiac electrophysiology without hemodynamic confound

Class Ia electrophysiological profile with attenuated cardiovascular depression

Vmax depression and repolarization endpoint context

PK/PD modeling requiring rapid washout

Shorter half-life and reduced tissue distribution

Half-life and volume of distribution endpoint review

• [1] Ching MS, Blake CL, Ghabrial H, et al. Potent inhibition of yeast-expressed CYP2D6 by dihydroquinidine, quinidine, and its metabolites. Biochem Pharmacol. 1995;50(6):833-7. doi:10.1016/0006-2952(95)00207-g View Source
• [2] Thompson KA, Blair IA, Woosley RL, Roden DM. Comparative in vitro electrophysiology of quinidine, its major metabolites and dihydroquinidine. J Pharmacol Exp Ther. 1987;241(1):84-90. View Source
• [3] Nwangwu PU, Stohs SJ, Mereish K, Holcslaw TL, Rosenberg H, Small LD. Hemodynamic properties of a new quinidine analog, cupreidine (6'-hydroxycinchonine). J Cardiovasc Pharmacol. 1982;4(1):124-8. doi:10.1097/00005344-198201000-00020 View Source
• [4] Drayer DE, Lowenthal DT, Restivo KM, Schwartz A, Cook CE, Reidenberg MM. Steady-state serum levels of quinidine and active metabolites in cardiac patients with varying degrees of renal function. Clin Pharmacol Ther. 1978;24(1):31-9. doi:10.1002/cpt197824131 View Source